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Compound of Interest

Compound Name: BMS-265246

Cat. No.: B1667192

For researchers, scientists, and drug development professionals working with the potent
CDK1/2 inhibitor BMS-265246, adherence to strict safety and handling protocols is paramount.
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure the safe and effective use of this compound in a laboratory
setting.

Compound Properties and Storage

BMS-265246 is a solid powder that is soluble in DMSO but not in water. For shipping, it is
considered a non-hazardous chemical. Proper storage is crucial to maintain its stability and

efficacy.
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Parameter Specification Source
Appearance Solid powder [1]
Solubility Soluble in DMSO, not in water [1]

Short-term Storage (days to

weeks)

Dry, dark, and at 0 - 4°C

[1]

Long-term Storage (months to

years)

-20°C

[1]

Shipping Condition

Shipped under ambient
temperature as non-hazardous

chemical

[1]

Shelf Life

>5 years if stored properly

[1]

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for BMS-265246 from some suppliers may not classify it as
a hazardous substance, its nature as a potent kinase inhibitor necessitates a cautious

approach. The following personal protective equipment is recommended for handling the

compound, particularly in its powdered form, to minimize exposure risk.

Equipment

Specification

Purpose

Gloves

Nitrile or other chemical-

resistant gloves

Protects skin from direct

contact.

Eye Protection

Safety glasses with side

shields or goggles

Prevents eye exposure to

powder or splashes.

Lab Coat

Standard laboratory coat

Protects clothing and skin from

contamination.

Respiratory Protection

A NIOSH-approved respirator
is recommended when

handling the powder outside of

a certified chemical fume hood.

Minimizes inhalation of the

powdered compound.
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Handling and Experimental Protocols

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood,
especially when handling the solid compound.

e Weighing: To minimize the generation of airborne dust, weigh the powdered BMS-265246 in
a fume hood or a balance enclosure.

¢ Solution Preparation:

o BMS-265246 is soluble in DMSO.[1]

o For a 10 mM stock solution, dissolve the appropriate mass of BMS-265246 in DMSO. For

example, to prepare 1 mL of a 10 mM solution, dissolve 3.45 mg of BMS-265246
(Molecular Weight: 345.34 g/mol ) in 1 mL of DMSO.

o Ensure the solution is thoroughly mixed. Gentle warming or vortexing can aid dissolution.

e Use in Experiments: When diluting the stock solution for cellular assays or other
experiments, use the appropriate cell culture medium or buffer.

o Post-Handling: After use, thoroughly clean all surfaces and equipment that came into contact

with the compound. Wash hands thoroughly with soap and water.

First Aid Measures

In the event of exposure, follow these immediate first aid measures as outlined in the Safety
Data Sheet:
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Exposure Route First Aid Procedure Source

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [2]
artificial respiration and seek

immediate medical attention.

Immediately wash the affected
area with soap and plenty of

Skin Contact water for at least 15 minutes. [2]
Remove contaminated

clothing.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact ] ] . [2]
minutes, occasionally lifting the

upper and lower eyelids.

Do NOT induce vomiting.
Never give anything by mouth
_ to an unconscious person.
Ingestion ] ] [2]
Rinse mouth with water and
seek immediate medical

attention.

Disposal Plan

Although classified as non-hazardous for shipping, proper disposal of BMS-265246 and its
containers is essential to prevent environmental contamination.

Solid Waste:

o Empty Vials: The original vials containing BMS-265246 should be triple-rinsed with a suitable
solvent (e.g., DMSO followed by ethanol or water). The rinsate should be collected and
disposed of as chemical waste. The rinsed vial can then be disposed of in the regular
laboratory glass waste.
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o Contaminated Materials: Items such as pipette tips, tubes, and gloves that have come into
contact with BMS-265246 should be placed in a designated chemical waste container.

Liquid Waste:

e Unused Solutions: Any unused stock solutions or experimental solutions containing BMS-
265246 should be collected in a clearly labeled hazardous waste container for chemical
waste.

e Aqueous Waste: For diluted aqueous solutions, consult your institution's environmental
health and safety (EHS) guidelines for disposal down the sanitary sewer. Do not dispose of
concentrated solutions or solutions in organic solvents down the drain.

Workflow for Safe Handling and Disposal of BMS-
265246
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BMS-265246 Safe Handling and Disposal Workflow

Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if needed)

;

Work in a Certified Chemical Fume Hood

Proceed to Handling

Handling

Weigh Solid BMS-265246

:

Prepare Stock Solution in DMSO

;

Use in Experiment

fter Experiment

Cleanup & Decontamination

Clean Work Surfaces and Equipment

:

Wash Hands Thoroughly

Segregate Waste \Segregate Waste

Waste Disposal

Dispose of Solid Waste Dispose of Liquid Waste
(Contaminated PPE, vials) (Unused solutions)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of BMS-265246.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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